Cas no 21593-77-1 (S-Allyl-L-cysteine)

• Product Name: S-Allyl-L-cysteine
• CAS No: 21593-77-1
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• MDL: MFCD00151975
• CID: 262648
• PubChem ID: 87562921
• Update Time: 2025-09-22

S-Allyl-L-cysteine Chemical and Physical Properties

Names and Identifiers

• (R)-3-(Allylthio)-2-aminopropanoic acid
• CYSTEINE, S-ALLYL-L- DEOXYALLIIN (L)-3-(ALLYLSULFENYL)-ALANINE L-DEOXYALLIIN (R)-ALLYLTHIO-2-AMINOPROPIONIC ACID S-ALLYL-L-CYSTEINE s-allylcysteine Allylcysteine
• S-Allyl-L-cysteine
• (R)-Allylthio-2-Aminopropionic Acid
• CYSTEINE, S-ALLYL-L-(P) PrintBack
• L-Cysteine,S-2-propen-1-yl-
• S-Allyl-L-cysteine S-Allyl-L-cysteine
• (2R)-3-allylsulfanyl-2-amino-propionic acid
• 3-(Allylthio)-L-alanine
• 3-allylsulfanyl-2-amino-propionic acid
• Allylcysteine
• CYSTEINE,S-ALLYL-L
• DEOXYALLIIN
• L-3-(Allylthio)-alanine
• L-Deoxyalliin S-allyl-cysteine S-allylcysteine SAC
• S-2-Propenylcysteine
• s-allylcysteine
• L-Deoxyalliin
• S-allyl-cysteine
• SAC
• (+)-S-Allylcysteine
• NSC 96449
• S-(2-Propenyl)-L-cysteine

• MDL： MFCD00151975
• Inchi： 1S/C6H11NO2S/c1-2-3-10-4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H,8,9)
• InChI Key： ZFAHNWWNDFHPOH-UHFFFAOYSA-N
• SMILES： S(CC=C)CC(C(=O)O)N
• BRN： 1722895

Computed Properties

• Exact Mass: 161.05100
• Monoisotopic Mass: 161.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.191
• Melting Point: 235-236 ºC
• Boiling Point: 300 ºC
• Flash Point: 135 ºC
• Refractive Index: 1.543
• Solubility: H2O: >10mg/mL
• PSA: 88.62000
• LogP: 1.01780
• Solubility: Not determined
• FEMA: 4322 | S-ALLYL-L-CYSTEINE
• Specific Rotation: -19 to -8° (c=1, H2O)
• Optical Activity: [α]/D -8 to -15°, c = 1 in H2O
• Sensitiveness: Sensitive to air

S-Allyl-L-cysteine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：UN 2379 3/PG 2
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： S16; S26; S36/37/39; S45
• RTECS：EO4460000
• Hazardous Material Identification：
• Risk Phrases：R11; R22; R34; R20/21/22
• Packing Group：II
• Safety Term：3.1
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：II
• Hazard Level：3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-cysteine-S-conjugates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters